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Compound of Interest

Compound Name: 1,5-Naphthyridine-3-carbonitrile

Cat. No.: B1392945 Get Quote

This document provides a detailed, procedural guide for the safe and compliant disposal of 1,5-
Naphthyridine-3-carbonitrile (CAS No. 1142927-37-4). As researchers and drug development

professionals, our commitment to safety and environmental stewardship extends beyond the

bench to the entire lifecycle of the chemicals we handle. This guide is designed to provide not

just a set of instructions, but a framework for understanding the causality behind proper

chemical waste management, ensuring that every protocol is a self-validating system of safety

and compliance.

Core Principle: Proactive Hazard Assessment
Before any handling or disposal, a thorough understanding of the compound's hazard profile is

paramount. 1,5-Naphthyridine-3-carbonitrile is a heterocyclic compound whose toxicological

properties have not been exhaustively investigated[1]. However, available safety data classifies

it as harmful if swallowed and mandates careful handling. The primary directive is to treat this

compound as hazardous waste, ensuring it is never disposed of in standard trash or down the

sanitary sewer system[2][3].

Hazard Identification
A review of the Safety Data Sheet (SDS) provides the foundational data for our disposal plan.

The key is to interpret this data to inform our risk assessment and subsequent handling

procedures.
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Identifier Information Source

Chemical Name
1,5-Naphthyridine-3-

carbonitrile
Sigma-Aldrich

CAS Number 1142927-37-4 Sigma-Aldrich

Molecular Formula C₉H₅N₃ Sigma-Aldrich

Physical Form Solid Sigma-Aldrich

GHS Pictogram GHS07 (Exclamation Mark) Sigma-Aldrich

Signal Word Warning Sigma-Aldrich

Hazard Statement H302: Harmful if swallowed Sigma-Aldrich

Hazard Class Acute Toxicity 4 (Oral) Sigma-Aldrich

The "Harmful if swallowed" classification (H302) immediately dictates that this compound and

any materials contaminated with it must be segregated for disposal by a licensed hazardous

waste contractor[4][5].

Personnel Protection: The First Line of Defense
Before initiating any waste collection, appropriate Personal Protective Equipment (PPE) is

mandatory. The choice of PPE is directly informed by the potential routes of exposure—

ingestion, inhalation, and skin/eye contact[6].

Eye Protection: Chemical safety goggles are required to protect against accidental splashes

or fine dust particles.

Hand Protection: Chemically resistant nitrile gloves are essential. Gloves must be inspected

for integrity before use and disposed of as contaminated waste after handling the

chemical[1].

Body Protection: A standard laboratory coat should be worn to protect against contamination

of personal clothing.
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize the risk of inhaling dust particles[6].

Disposal Workflow: A Step-by-Step Protocol
The disposal process is a systematic workflow designed to prevent chemical exposure, avoid

dangerous reactions, and ensure regulatory compliance. This workflow begins at the point of

waste generation and concludes with the transfer of waste to environmental health and safety

professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of 1,5-
Naphthyridine-3-carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1392945#1-5-naphthyridine-3-carbonitrile-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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